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Compound of Interest

Compound Name: Fenchyl acetate

Cat. No.: B1672493 Get Quote

Fenchyl Acetate: A Technical Overview
Introduction

Fenchyl acetate is a monoterpenoid ester recognized for its characteristic mild, sweet, and

pine-like aroma.[1] This bicyclic monoterpene derivative is found in various essential oils,

including those from fennel, rosemary, and the leaves of Juniperus rigida.[1][2] It is primarily

utilized as a fragrance ingredient in a wide array of products such as perfumes, soaps, and

other toiletries, as well as in household cleaners and detergents.[3][4] Additionally, it serves as

a flavoring agent in the food industry. This technical guide provides an in-depth look at the

chemical and physical properties of fenchyl acetate, its synthesis, and relevant experimental

protocols.

Molecular Structure and Identification
Fenchyl acetate is chemically known as 1,3,3-trimethyl-2-norbornanyl acetate.[5][6] The

compound exists as a mixture of α- and β-isomers.

CAS Number: 13851-11-1[1][6][7]

Molecular Formula: C₁₂H₂₀O₂[1][6]

Molecular Weight: 196.29 g/mol [8][9]

Synonyms:
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1,3,3-Trimethyl-2-norbornanyl acetate[5][6]

Bicyclo[2.2.1]heptan-2-ol, 1,3,3-trimethyl-, acetate[5][6]

3,3-Dimethyl-8,9-dinorbornan-2-yl acetate[4][10]

Physicochemical Properties
The following table summarizes the key quantitative data for fenchyl acetate:

Property Value Unit

Physical Description

Colorless mobile liquid with a

mild, sweet, fir needle oil-type

odor.[4]

-

Boiling Point 220[2] °C

Density 0.98[2] g/mL at 25 °C

Specific Gravity 0.97300 to 0.97900[1] at 25.00 °C

Refractive Index 1.45600 to 1.46200[1] at 20.00 °C

Flash Point 75.56[1] °C

Water Solubility 23.23 (estimated)[1][4] mg/L at 25 °C

Log Kow (calculated) 3.86[4] -

Experimental Protocols: Synthesis of Fenchyl
Acetate
Fenchyl acetate is commercially prepared through the esterification of fenchyl alcohol.[1][2] A

common method involves the reaction of fenchyl alcohol with acetic anhydride, often in the

presence of a catalyst.[8][11]

Objective: To synthesize fenchyl acetate via the esterification of fenchyl alcohol with acetic

anhydride.
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Materials:

Fenchol (1,3,3-trimethylbicyclo[2.2.1]heptan-2-ol)

Acetic anhydride

Catalyst (e.g., pyridine)[2]

30% Sodium Hydroxide (NaOH) solution

Glass reaction vessel

Heating and stirring apparatus

Separatory funnel

Vacuum distillation apparatus

Procedure:

Esterification:

In a glass reaction vessel, combine fenchol, acetic anhydride, and the catalyst. A reported

mass ratio for this reaction is 1 part fenchol to 0.73 parts acetic anhydride and 0.08 parts

catalyst.[11]

Heat the mixture to approximately 120 °C while stirring continuously.[11] Maintain this

temperature for about 3 hours to allow the esterification reaction to proceed.[11]

Neutralization and Washing:

After the reaction is complete, allow the mixture to cool to room temperature.

Carefully add a 30% sodium hydroxide solution to neutralize any unreacted acetic

anhydride and the catalyst.[11] This step should be performed with caution as it is an

exothermic reaction.
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Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with water

and then a saturated sodium bicarbonate solution to remove any remaining acid.

Finally, wash with brine (saturated sodium chloride solution) to aid in the separation of the

organic and aqueous layers.

Purification:

Separate the organic layer containing the crude fenchyl acetate.

Dry the organic layer over an anhydrous drying agent, such as magnesium sulfate or

sodium sulfate.

Filter to remove the drying agent.

Purify the crude product by vacuum distillation to obtain high-purity fenchyl acetate.[11]

Visualizing the Synthesis Workflow
The following diagram illustrates the key stages in the synthesis of fenchyl acetate.
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Caption: Workflow for the synthesis of fenchyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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